Cas no 588-25-0 (4-(3-fluoro-4-hydroxyphenyl)butyric acid)

• Product Name: 4-(3-fluoro-4-hydroxyphenyl)butyric acid
• CAS No: 588-25-0
• MF: C₁₀H₁₁FO₃
• MW: 198.190946817398
• CID: 879944
• PubChem ID: 68520
• Update Time: 2025-09-21

4-(3-fluoro-4-hydroxyphenyl)butyric acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluoro-4-hydroxyphenyl)butyric acid
• 4-(3-fluoro-4-hydroxyphenyl)butanoic acid

• Inchi： 1S/C10H11FO3/c11-8-6-7(4-5-9(8)12)2-1-3-10(13)14/h4-6,12H,1-3H2,(H,13,14)
• InChI Key： UKBRLKIGCWRGBH-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CCCC(=O)O)O

Computed Properties

• Exact Mass: 198.06923
• Monoisotopic Mass: 198.069222
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5

Experimental Properties

• Density: 1.299
• Boiling Point: 343.4°C at 760 mmHg
• Flash Point: 161.5°C
• Refractive Index: 1.548
• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols